Cas no 862975-52-8 (6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine)

• Product Name: 6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine
• CAS No: 862975-52-8
• MF: C₁₆H₁₂N₄OS₂
• MW: 340.422679901123
• CID: 6080775
• PubChem ID: 7086345
• Update Time: 2025-07-25

6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine
• 6-methoxy-N-(4-(pyridin-3-yl)thiazol-2-yl)benzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 6-methoxy-N-[4-(3-pyridinyl)-2-thiazolyl]-
• 862975-52-8
• SR-01000128695
• SR-01000128695-1
• 6-methoxy-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)-1,3-benzothiazol-2-amine
• AKOS024591082
• 6-methoxy-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-benzothiazol-2-amine
• F0646-3428

• Inchi： 1S/C16H12N4OS2/c1-21-11-4-5-12-14(7-11)23-16(18-12)20-15-19-13(9-22-15)10-3-2-6-17-8-10/h2-9H,1H3,(H,18,19,20)
• InChI Key： JOFFNKOWAGLXIG-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N=C1NC1=NC(C2=CC=CN=C2)=CS1

Computed Properties

• Exact Mass: 340.04525337g/mol
• Monoisotopic Mass: 340.04525337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine

Comprehensive Overview of 6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine (CAS No. 862975-52-8)

The compound 6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine (CAS No. 862975-52-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzothiazole derivative, characterized by its methoxy and pyridinyl-thiazole substituents, exhibits promising properties for drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for targeting specific enzymatic pathways.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural complexity of 6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine allows it to interact with protein targets involved in cellular signaling, making it a subject of interest for cancer therapeutics and neurodegenerative disease research. Its CAS No. 862975-52-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

One of the key advantages of this compound lies in its synthetic versatility. The presence of both thiazole and benzothiazole rings enables diverse chemical modifications, which can enhance its pharmacokinetic properties. For instance, the methoxy group at the 6-position improves solubility, while the pyridinyl-thiazole moiety contributes to binding affinity. Such features align with the growing focus on drug-likeness and ADME optimization in modern drug development.

From an SEO perspective, queries related to benzothiazole derivatives, kinase inhibitors, and CAS No. 862975-52-8 are trending in scientific and industrial circles. Users often search for "6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine synthesis" or "biological activity of benzothiazole compounds," highlighting the need for detailed technical insights. This compound's potential role in targeted therapy and high-throughput screening further amplifies its appeal.

Environmental and sustainability considerations are also critical in contemporary research. The synthesis of 6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine can be optimized using green chemistry principles, reducing waste and energy consumption. This aligns with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently discussed in scientific forums and industry reports.

In summary, 6-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine (CAS No. 862975-52-8) represents a compelling case study in heterocyclic chemistry and drug design. Its multifaceted applications, from biomedical research to material innovation, underscore its importance in advancing scientific knowledge. As interest in personalized medicine and sustainable synthesis grows, this compound is poised to remain a focal point in cutting-edge research.